Cas no 2138002-51-2 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide
• CAS No: 2138002-51-2
• MF: C₉H₁₅N₅O₂S
• MW: 257.312699556351
• CID: 5852644
• PubChem ID: 165474088
• Update Time: 2025-09-27

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide
• 2138002-51-2
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]azetidine-3-sulfonamide
• EN300-1131187

• Inchi： 1S/C9H15N5O2S/c15-17(16,8-5-11-6-8)13-9-1-2-12-14(9)7-3-10-4-7/h1-2,7-8,10-11,13H,3-6H2
• InChI Key： CNJHJLZZOYFCLB-UHFFFAOYSA-N
• SMILES： S(C1CNC1)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 257.09464591g/mol
• Monoisotopic Mass: 257.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 96.4Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide

Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide (CAS No. 2138002-51-2)

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 2138002-51-2, represents a fusion of two heterocyclic scaffolds, azetidine and pyrazole, linked through an azetidine ring. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, offering promising avenues for drug discovery.

The< strong>N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide molecule features a sulfonamide functional group at the 3-position of the azetidine ring, which is a well-known pharmacophore in medicinal chemistry. Sulfonamides are widely recognized for their biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in the current compound suggests that it may exhibit similar activities, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The< strong>azetidin-3-yl and< strong>pyrazol-5-yl moieties provide multiple hydrogen bonding opportunities and aromatic interactions, which are crucial for binding to biological targets. These features make N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-3-sulfonamide an attractive scaffold for designing molecules that can modulate protein-protein interactions or enzyme activity.

In the context of drug discovery, the< strong>NH-pyrazol moiety is particularly interesting due to its ability to engage with various biological receptors. Pyrazole derivatives have been extensively studied for their potential as kinase inhibitors, which are crucial in cancer therapy. The combination of azetidine and pyrazole in this compound may enhance its binding affinity and selectivity towards specific therapeutic targets.

The sulfonamide group not only contributes to the molecular interactions but also influences the solubility and pharmacokinetic properties of the compound. This balance between hydrophilicity and lipophilicity is essential for achieving optimal drug delivery and efficacy. Researchers have been leveraging sulfonamides to improve bioavailability and target specificity, making them a cornerstone in modern drug design.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The< strong>N-1-(azetidin-3-ylyl)-1H-pyrazol-5 -ylazetidine -3-sulfonamide structure aligns well with this trend, as it integrates several pharmacophoric elements into a single molecule. Such integrative approaches have shown promise in overcoming resistance mechanisms and enhancing treatment outcomes.

The synthesis of N -1-(azetidin -3 - yl ) - 1 H - pyrazol - 5 - yl azetidine - 3 - sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve yield but also enable the introduction of diverse functional groups with minimal side reactions.

The pharmacological evaluation of this compound has been ongoing in several academic institutions and pharmaceutical companies. Initial studies have revealed promising results in preclinical models, particularly in terms of inhibiting certain enzymes associated with inflammatory diseases. The< strong>sulfonamide moiety plays a pivotal role in these interactions by forming stable hydrogen bonds with key residues in the target proteins.

Molecular dynamics simulations have been instrumental in understanding the dynamic behavior of N -1-(azetidin -3 - yl ) - 1 H - pyrazol - 5 - yl azetidine - 3 - sulfonamide within biological membranes. These simulations have provided insights into how the compound interacts with cellular components, including receptors and transporters. Such information is critical for optimizing drug design and improving therapeutic efficacy.

The development of novel synthetic routes has also been a focus area for researchers working on this compound. By exploring alternative synthetic pathways, scientists aim to reduce production costs and improve scalability without compromising purity or yield. Green chemistry principles have been integrated into these processes to minimize environmental impact while maintaining high efficiency.

The potential applications of N -1-(azetidin) yl) 1 H-pyrazol yl) azetidine) 3-sulfonamide extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it suitable for designing molecules that can interact with biological systems in innovative ways while maintaining stability under various conditions.

In conclusion,N -1-(azetidin